Cas no 1352494-35-9 (2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352494-35-9
• MF: C₂₀H₃₀N₂O₂S
• MW: 362.529404163361
• CID: 5188786
• Update Time: 2025-05-20

2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C20H30N2O2S/c1-20(2,3)24-19(23)22-14-8-12-17(22)16-11-7-13-21-18(16)25-15-9-5-4-6-10-15/h7,11,13,15,17H,4-6,8-10,12,14H2,1-3H3
• InChI Key： WAYTVOZJDMGQJA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=CN=C1SC1CCCCC1

Additional information on 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352494-35-9)

The compound 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352494-35-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring linked to a pyrrolidine moiety via a cyclohexylsulfanyl bridge, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

In recent years, the demand for tert-butyl ester-protected intermediates like 1352494-35-9 has surged, driven by the growing focus on peptide-based therapeutics and small-molecule drugs. The tert-butyl group serves as a protective moiety for carboxylic acids, enabling selective reactions in multi-step syntheses. This aligns with the industry's shift toward greener chemistry, as such protecting groups minimize side reactions and improve yields. Additionally, the cyclohexylsulfanyl substituent enhances the compound's lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in modern medicinal chemistry.

From a structural perspective, the pyridine-pyrrolidine scaffold of CAS 1352494-35-9 is reminiscent of motifs found in FDA-approved drugs, such as those targeting inflammation and neurodegenerative diseases. This has sparked interest in its potential applications for conditions like Alzheimer's and Parkinson's, which dominate public health discussions. Computational studies suggest that derivatives of this compound could interact with key enzymes like GSK-3β or MAP kinases, making it a candidate for further preclinical evaluation. Such findings resonate with the increasing use of AI-driven drug discovery platforms, where molecular docking simulations prioritize scaffolds like this for virtual screening.

The synthesis of 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves palladium-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Researchers often search for optimized protocols to improve atom economy and reduce heavy metal residues, reflecting the broader push for sustainable lab practices. Notably, the compound's sulfur-containing linkage offers opportunities for further functionalization, such as oxidation to sulfones or sulfoxides, expanding its utility in structure-activity relationship (SAR) studies.

In agrochemical research, 1352494-35-9 has garnered attention for its potential as a precursor to novel pesticides. The pyridine ring is a common feature in neonicotinoid replacements, addressing regulatory restrictions on bee-toxic compounds. This aligns with global trends toward environmentally friendly crop protection agents, a frequent search topic among agricultural scientists. Furthermore, the compound's stability under physiological conditions makes it a promising candidate for controlled-release formulations, another area of intense R&D investment.

Quality control of CAS 1352494-35-9 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, underscoring its high purity standards. These methods are frequently queried in scientific databases, highlighting the need for reliable characterization data. As the pharmaceutical industry emphasizes Quality by Design (QbD) principles, such rigorous analysis ensures reproducibility in scale-up processes—a key concern for manufacturers.

In conclusion, 2-(2-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a multifaceted tool for researchers tackling challenges in drug design and sustainable agriculture. Its structural features address contemporary needs in bioavailability optimization, green synthesis, and targeted therapeutics, making it a compound of enduring relevance in applied chemistry.